Cas no 112-80-1 (Oleic acid)

• Product name: Oleic acid
• CAS No: 112-80-1
• MF: C₁₈H₃₄O₂
• MW: 282.4614
• MDL: MFCD00064242
• CID: 35764
• PubChem ID: 445639

Oleic acid Chemical and Physical Properties

Names and Identifiers

• Oleic acid
• Metaupon
• 9-octadecenoic acid
• Octadecenoic acid
• oleoate
• red oil
• cis-9-Octadecenoic acid
• 9-cis-Octadecenoic acid
• CASTOR OIL
• OLEIC ACID(SG) PrintBack
• Oleicacid(Technical)
• Plant oleic acid
• adogen73
• AMD-O
• Amide O
• Armid O
• cis-8-Heptadecylenecarboxylic acid
• cis-9-octadecenamide
• cis-oleamide
• octadec-9-enoic acid
• OLEAMID
• oleicacidamide-heptaglycolether
• Oleinic acid
• Slip-eze
• k52
• G18
• D100
• SOCS
• NAA35
• (cis)
• groco2
• groco4
• groco6
• K 52
• cis-Oleic acid
• Elaidoic acid
• oleate
• Glycon wo
• Wecoline OO
• Pamolyn 100
• Glycon RO
• (Z)-Octadec-9-enoic acid
• Oelsauere
• Vopcolene 27
• Groco 5l
• Groco 2
• Groco 4
• Groco 6
• Emersol 211
• Z-9-Octadecenoic acid
• Industrene 206
• Industrene 105
• Pamolyn
• Industrene 205
• Emersol 213
• Emersol 210
• L'Acide oleique
• cis-Octadec-9-enoic acid
• Century cd fatty acid
• Emersol 6321
• Extraolein 90
• Oleine 7503
• 9-Octadecenoic acid (Z)-
• Emersol 205
• Emersol
• 9Z-Octadecenoic acid
• C18:1 n-9
• trans-9-octadecenoate
• 37220-82-9
• ConMedNP.2328
• (Z)-9-octadecenoic acid, ion(1-)
• ConMedNP.2329
• Elaidic acid
• cis-9-octadecenoate
• 2717-15-9
• elaidate
• 544-60-5
• 2027-47-6
• 557-07-3
• Delta(9)-octadecenoic acid
• (9Z)-octadecenoate
• 1555-53-9
• 18:1, n-9
• FA 18:1
• cis-Delta(9)-octadecenoic acid
• oleic acid anion
• 112-80-1
• 9-trans-octadecenoate
• (9Z)-Octadecenoic acid
• Delta(9)-trans-octadecenoate
• (9E)-octadecenoate
• (Z)-9-Octadecenoic acid
• 18:1 n-9
• 142-17-6
• trans-Delta(9)-octadecenoate
• 10402-16-1
• Oleat
• C18:1, n-9
• 18:1Delta9cis
• 688-37-9
• Oelsaeure
• Palm oil oleic acid 7075
• Emersol 6313NF
• Oleic acid, from suet, natural, >=60% (GC)
• cis-.delta.(sup 9)-Octadecenoic acid
• Oleic acid, sulfurized
• F0001-0262
• FEMA Number 2815
• s4707
• USEPA/OPP Pesticide Code: 031702
• Emersol 220 white oleic acid
• ENDOCINE COMPONENT OLEIC ACID
• Oleic acid, United States Pharmacopeia (USP) Reference Standard
• z-octadeca-9-enoic acid
• Oleic Acid-Water Soluble, powder, BioReagent, suitable for cell culture
• cis-delta9-octadecenoic acid
• Elaidoic acid , 9Z-Octadecenoic acid , Oleate , 9-Octadecenoic Acid , Glycon Wo , 9-cis-Octadecenoic acid
• (9Z)- Octadecenoic acid
• CHEMBL8659
• 9-Octadecenoic acid (9Z)- (9CI)
• (Z)-9-Octadecanoate
• SCHEMBL1138
• Priolene 6930
• Lunac O-CA
• Caswell No. 619
• Elaic acid
• Extra Oleic 90
• GTPL1054
• Emersol 233LL
• OLEIC ACID (C18:1) (CONSTITUENT OF KRILL OIL)
• Tox21_201967
• EPA Pesticide Chemical Code 031702
• Fatty Acid 18:1 n-9
• Emersol 6333 NF
• Emersol 213NF
• Z2412194967
• CIS-8-HEPTADECYLENECARBOXYLIC ACID
• OLEIC ACID (CONSTITUENT OF SPIRULINA)
• 99148-48-8
• Oleic acid, pure
• Extra Oleic 80R
• 1hms
• 1ST1738
• cis-9-Octadecenoic acid;Elainic acid
• Emersol 7021
• CCRIS 682
• Lunac O-LL
• Oleic acid, p.a.
• Hy-phi 1055
• Priolene 6933
• Acide oleique
• 9-Octadecenoic acid (9Z)-
• 9,10-Octadecenoate
• Oleic acid, technical grade
• OLEIC ACID (CONSTITUENT OF SAW PALMETTO) [DSC]
• 9-(Z)-octadecenoic acid
• Oleic acid; (Z)-Octadec-9-enoic acid
• Wecoline OO (VAN)
• LMFA01030002
• HMS2234O13
• Oleic acid, suitable for cell culture, BioReagent
• Tego-oleic 130
• Hy-phi 2102
• Hy-phi 2066
• FEMA No. 2815
• OLEIC ACID [HSDB]
• Oleic acid, European Pharmacopoeia (EP) Reference Standard
• CAS-112-80-1
• delta9-cis-Oleic acid
• Pamolyn 100 FG
• Tox21_111086
• Wochem no. 320
• EN300-306800
• (9Z)-9-Octadecenoic acid #
• 9-Octadecenoic acid (Z)-, sulfurized
• OLEIC ACID [VANDF]
• 9-Octadecenoic-9,10-t2 acid, (9Z)- (9CI)
• CIS-DELTA(SUP 9)-OCTADECANOIC ACID
• C18:1
• NCGC00091119-03
• O0011
• NAA 34
• FA(18:1(9Z))
• HSCI1_000362
• CS-0016886
• C00712
• NS00010823
• Oleic acid, meets analytical specification of Ph, Eur., 65.0-88.0% (GC)
• oleaic acid
• Hy-phi 2088
• CHEBI:16196
• 9-(Z)-octadecenoate
• DTXCID705809
• CIS-9-OCTADECANOIC ACID
• MLS001056779
• BDBM50150484
• NCGC00257233-01
• NCGC00259516-01
• D02315
• oleic acid extra pure
• Distoline
• (9Z)-octadec-9-enoic acid
• Oleic acid, natural, tech grade
• SR-01000780573-6
• OLEIC ACID (CONSTITUENT OF EVENING PRIMROSE OIL)
• OLEIC ACID [USP-RS]
• AKOS017343225
• EINECS 204-007-1
• Oleic acid, certified reference material, TraceCERT(R)
• Priolene 6906
• OLEIC ACID [MART.]
• 1gni
• 9-Octadecenoic acid, cis-
• D 100
• NSC 9856
• Delta9-cis-Octadecenoic acid
• 1vyf
• Oleic acid, natural
• Oleic acid, technical grade, 90%
• MLS002454427
• OLEICACID
• FEMA NUMBER 2815.
• Oleic acid, natural, FCC
• Emersol 221 Low Titer White Oleate
• Q207688
• Oleic acid (8CI)
• 9-Octadecenoic acid(Z)-,oxidized,sulfonated,sodium salts
• NCGC00091119-01
• cis-Oleate
• CCG-267270
• MLS002153498
• cis-.delta.9-Octadecenoate
• MFCD00064242
• cis-.delta.9-Octadecenoic acid
• DELTA(9)-CIS-OLEIC ACID
• cis 9 Octadecenoic Acid
• OLEIC ACID (CONSTITUENT OF FLAX SEED OIL)
• 18:1(n-9)
• Oleic acid Liquid
• 9,10-Octadecenoic acid
• Edenor ATiO5
• INDUSTRENE 106
• Emersol 214NF
• Oleic acid-9,10-t
• Oleic acid (natural)
• OLEIC ACID [II]
• 2lkk
• NAA 35
• O0180
• Tox21_303324
• C18:1n-9
• OLEIC ACID [WHO-DD]
• Sulphurized oleic acid
• Oleic acid, >=93% (GC)
• 9-Octadecenoic-9,10-t2 acid, (Z)-
• Extra Olein 80
• NSC-9856
• UNII-2UMI9U37CP
• Industrene 104
• Oleic acid (NF)
• NSC9856
• OLEIC ACID (EP MONOGRAPH)
• Oleic acid, Selectophore(TM), >=99.0%
• Oleic acid, >=99% (GC)
• REGID_for_CID_445639
• Oleic acid [NF]
• AC-33767
• OLEIC ACID (CONSTITUENT OF SPIRULINA) [DSC]
• OLEIC ACID [EP MONOGRAPH]
• OLEIC ACID [FHFI]
• cis-delta(sup 9)-Octadecenoic acid
• 4-02-00-01641 (Beilstein Handbook Reference)
• White oleic acid
• AI3-01291
• Oleic acid, SAJ first grade, >=70.0%
• HSDB 1240
• 9-octadecenoic acid, (9Z)-
• HY-N1446
• HMS3649H21
• 68412-07-7
• AB00641912_08
• .delta.9-cis-Oleic acid
• HMS3885H18
• Emersol 220 White Oleate
• 459CE4C0-C836-4249-8E2D-69874B714E9C
• Hy-phi 1088
• (Z)-9-Octadecanoic acid
• Z-9-Octadecenoate
• Pamolyn 100 FGK
• SR-01000780573
• Extra Oleic 99
• Lunac OA
• 2UMI9U37CP
• OLEIC ACID [MI]
• A894525
• OLEIC ACID (CONSTITUENT OF BORAGE SEED OIL)
• WLN: QV8U9-C
• EINECS 270-164-8
• 9-Octadecenoic acid (9Z)-, sulfurized
• inverted exclamation markY99% (HPLC)
• 9-octadecylenic acid
• Oleic acid, analytical standard
• Epitope ID:187036
• (9Z)-9-Octadecenoate
• OLEIC ACID (MART.)
• 9-Octadecenoic acid, (Z)-
• OLEIC ACID [FCC]
• Emersol 233
• AS-16066
• l'Acide oleique [French]
• Priolene 6907
• OLEIC ACID (II)
• Rapinic acid
• Emersol 6313 NF
• Extra Olein 90R
• Oleinate
• Priolene 6900
• NCGC00091119-02
• 1g74
• Elainic acid
• (9Z)-9-Octadecenoic acid
• 9,10-OCTADECANOIC ACID
• OLEIC ACID (CONSTITUENT OF SAW PALMETTO)
• cis-9-Octadecenoic-9,10-3H2 acid
• Priolene 6936
• BP-24023
• AT13415
• Edenor FTiO5
• Pamolyn 125
• 9 Octadecenoic Acid
• SMR000326739
• Lunac O-P
• Priolene 6928
• Acide oleique [French]
• Sulfurized oleic acid
• cis-Octadec-9-enoate
• Oleic Acid, Pharmaceutical Secondary Standard; Certified Reference Material
• Osteum
• DTXSID1025809
• Emersol 221 low titer white oleic acid
• BRN 1726542

• MDL： MFCD00064242
• Inchi： 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9-
• InChI Key： ZQPPMHVWECSIRJ-KTKRTIGZSA-N
• SMILES： O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(/[H])\C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
• BRN： 1726542

Computed Properties

• Exact Mass: 282.25600
• Monoisotopic Mass: 282.25588
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Formal charge: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 2
• Functional 3D Anion Count: 1
• isomeric RMSD: 1.4
• CID conformational isomer Count: 89
• XLogP3: 6.5
• Tautomer Count: nothing
• Molecular Weight: 282.5
• Rotatable Bond Count: 15
• Topological Polar Surface Area: 37.3
• Functional 3D hydrophobic Count: 1
• Surface Charge: 0

Experimental Properties

• Color/Form: Colorless to yellowish oily liquid
• Density: 0.89 g/mL at 25 °C(lit.)
• Melting Point: 13-14 °C (lit.)
• Boiling Point: 194-195 °C/1.2 mmHg(lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Refractive Index: n20/D 1.459(lit.)
• Solubility: Miscible with ethanol, ether, acetone, chloroform, dimethyl formamide and dimethyl sulfoxide.
• Water Partition Coefficient: Negligible
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, aluminium.
• PSA: 37.30000
• LogP: 6.10850
• Refractive Index: Index of refraction: 1.463 at 18 °C/D; 1.4585 at 26 °C/D
• Odor: PECULIAR LARD-LIKE ODOR
• FEMA: 2815
• Solubility: Insoluble in water, miscible in alcohol and ether, soluble in benzene and chloroform
• Merck: 6828
• Vapor Pressure: 1 mmHg ( 176 °C)
• Sensitiveness: Air Sensitive

Oleic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 1198 3/PG 3
• WGK Germany：1
• Hazard Category Code： 38
• Safety Instruction： S36/37-S37/39-S26-S36
• FLUKA BRAND F CODES：10
• RTECS：RG2275000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Toxicity：LD50 i.v. in mice: 230±18 mg/kg (Or, Wretlind)
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Oleic acid Customs Data

• Customs Data：

  China Customs Code:

  2916150000

  Overview:

  2916150000 oleic acid\Linoleic acid or linolenic acid and its salts and esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly, carbon18/16content

  Summary:

  2916150000 oleic, linoleic or linolenic acids, their salts and esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Erucaria microcarpa
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical additives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Oleic acid

Properties and Applications of Oleic Acid (CAS No. 112-80-1) in Modern Research and Industry

Oleic acid, with the chemical formula C₁₈H₃₄O₂, is a monounsaturated fatty acid that holds significant importance in both industrial and pharmaceutical applications. Its CAS number, 112-80-1, uniquely identifies this compound in scientific and commercial contexts, underscoring its widespread recognition and utility. As a key component in various biological systems, oleic acid has garnered considerable attention for its multifaceted roles, from being a natural constituent of animal and vegetable fats to serving as a precursor in synthetic chemistry.

The chemical structure of oleic acid features a cis/trans configuration, with the double bond located between the 9th and 10th carbon atoms. This geometric arrangement imparts unique physicochemical properties, such as a relatively high melting point compared to other fatty acids, making it soluble in organic solvents like ethanol and ether but poorly soluble in water. These characteristics have positioned oleic acid as a valuable intermediate in the production of soaps, cosmetics, and lubricants.

In recent years, advancements in biochemical research have highlighted the therapeutic potential of oleic acid. Studies indicate that it possesses anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate lipid metabolism and interfere with signaling pathways involved in chronic diseases. For instance, research published in *Nature Medicine* has demonstrated that oleic acid can enhance the efficacy of certain anticancer drugs by inhibiting tumor growth through mechanisms involving Peroxisome Proliferator-Activated Receptor (PPAR) activation.

Moreover, the pharmaceutical industry has leveraged oleic acid as a carrier molecule for drug delivery systems. Its amphiphilic nature allows it to form stable micelles, which can encapsulate hydrophobic drugs and improve their bioavailability. A notable application is its use in nanocarriers for targeted drug delivery, particularly in oncology. By integrating oleic acid into liposomes or nanoparticles, researchers have achieved more precise tumor targeting while minimizing side effects.

The industrial significance of oleic acid extends to its role as a raw material in the synthesis of biodiesel and other biofuels. Its renewable origin from sources such as olive oil and sunflower seeds aligns with global sustainability goals. Recent innovations have focused on optimizing biocatalytic processes to convert oleic acid into higher-value chemicals, further expanding its industrial footprint.

From a nutritional perspective, oleic acid is widely recognized for its health benefits. It is the primary component of oleoylethanolamide (OEA), a naturally occurring lipid mediator that regulates appetite and energy homeostasis. Emerging research suggests that dietary intake of oleic acid can influence metabolic health by enhancing insulin sensitivity and reducing inflammation associated with metabolic syndrome.

In conclusion, the versatility of oleic acid (CAS No. 112-80-1) underscores its indispensable role across multiple sectors. Whether as a biochemical agent with therapeutic promise or an industrial precursor driving sustainable practices, this compound continues to be at the forefront of innovation. As scientific understanding deepens, new applications for oleic acid are likely to emerge, reinforcing its status as a cornerstone of modern chemistry and biology.